Cas no 2034522-67-1 (3-[3-(4-phenyltriazol-1-yl)pyrrolidine-1-carbonyl]chromen-2-one)

• Product Name: 3-[3-(4-phenyltriazol-1-yl)pyrrolidine-1-carbonyl]chromen-2-one
• CAS No: 2034522-67-1
• MF: C₂₂H₁₈N₄O₃
• MW: 386.403324604034
• CID: 5378024
• Update Time: 2025-10-05

3-[3-(4-phenyltriazol-1-yl)pyrrolidine-1-carbonyl]chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-[3-(4-phenyltriazol-1-yl)pyrrolidine-1-carbonyl]chromen-2-one

• Inchi： 1S/C22H18N4O3/c27-21(18-12-16-8-4-5-9-20(16)29-22(18)28)25-11-10-17(13-25)26-14-19(23-24-26)15-6-2-1-3-7-15/h1-9,12,14,17H,10-11,13H2
• InChI Key： KJUVBYNSRKNIKV-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC=C2)C=C1C(N1CCC(N2C=C(C3=CC=CC=C3)N=N2)C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 3-[3-(4-phenyltriazol-1-yl)pyrrolidine-1-carbonyl]chromen-2-one

Comprehensive Overview of 3-[3-(4-phenyltriazol-1-yl)pyrrolidine-1-carbonyl]chromen-2-one (CAS No. 2034522-67-1): Structure, Applications, and Research Insights

3-[3-(4-phenyltriazol-1-yl)pyrrolidine-1-carbonyl]chromen-2-one (CAS No. 2034522-67-1) is a synthetic organic compound that has garnered significant attention in pharmaceutical and materials science research due to its unique molecular architecture. The compound features a chromen-2-one (coumarin) core linked to a pyrrolidine scaffold via a carbonyl group, further functionalized with a 4-phenyltriazole moiety. This hybrid structure combines the photophysical properties of coumarins with the bioactivity of triazole-containing compounds, making it a versatile candidate for diverse applications.

Recent studies highlight the growing interest in triazole-pyrrolidine hybrids, particularly in drug discovery. Researchers are exploring this compound's potential as a kinase inhibitor or fluorescence probe, aligning with current trends in targeted cancer therapies and bioimaging. The phenyltriazole segment contributes to enhanced binding affinity with biological targets through π-π stacking interactions, while the chromenone unit offers tunable fluorescence—a property leveraged in sensor development for environmental monitoring.

From a synthetic chemistry perspective, the incorporation of both 1,2,3-triazole and pyrrolidine rings reflects modern click chemistry strategies. The compound's 1,4-disubstituted triazole linkage—typically formed via copper-catalyzed azide-alkyne cycloaddition (CuAAC)—demonstrates excellent stability under physiological conditions. Such characteristics address frequent search queries like "click chemistry in drug design" or "triazole-based bioactive molecules," which rank highly in academic literature searches.

Material scientists have investigated 2034522-67-1 for its luminescent properties in OLED applications. The extended conjugation system between the chromen-2-one and phenyltriazole groups enables emission wavelength modulation, responding to industry demands for organic semiconductors with high quantum yields. This aligns with trending topics such as "sustainable optoelectronic materials" and "small-molecule emitters."

Analytical characterization of this compound typically involves HPLC purity analysis, NMR spectroscopy (notably ¹H and ¹³C), and mass spectrometry—techniques frequently searched by quality control professionals. The crystalline form has been studied via X-ray diffraction to confirm the spatial orientation of the pyrrolidine carbonyl group relative to the planar coumarin system.

In pharmacological contexts, the compound's logP value (predicted around 3.2) suggests moderate membrane permeability, making it relevant to discussions on BBB penetration—a hot topic in CNS drug development forums. Computational models indicate potential interactions with ATP-binding sites, though experimental validation remains ongoing. These aspects connect with frequently asked questions like "how to improve drug bioavailability" in medicinal chemistry circles.

Environmental fate studies reveal that 2034522-67-1 undergoes photodegradation under UV light via cleavage of the chromenone ring, addressing concerns about persistent organic pollutants. Such data responds to growing public interest in "green chemistry metrics" and "benign by design" principles trending in sustainable chemistry publications.

The compound's thermal stability (decomposition >250°C) makes it suitable for high-temperature applications, while its solubility profile—soluble in DMSO and DMF but poorly in water—guides formulation strategies. These practical considerations answer common search terms like "solubility enhancement techniques" among formulation scientists.

Ongoing research explores derivatives of 3-[3-(4-phenyltriazol-1-yl)pyrrolidine-1-carbonyl]chromen-2-one with modified phenyl substituents or pyrrolidine N-substituents to optimize target engagement. This reflects the broader shift toward structure-activity relationship (SAR) studies in precision medicine—a subject with increasing search volume in academic databases.